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Compound of Interest

Compound Name: Ethylenediamine sulfate

Cat. No.: B1220251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylenediamine sulfate, with the CAS number 22029-36-3, is the salt formed from the

neutralization of the organic base ethylenediamine with sulfuric acid. It presents as a white to

off-white crystalline powder.[1] This compound is recognized for its utility in various chemical

applications, ranging from a reagent in synthesis and analysis to its role in crystallography. For

professionals in drug development and research, an understanding of its physicochemical

properties, synthesis, and biological interactions is crucial for its potential applications.

Physicochemical Properties
A comprehensive summary of the key physicochemical properties of ethylenediamine sulfate
is provided in Table 1. This data is essential for its handling, formulation, and application in

experimental settings.

Table 1: Physicochemical Properties of Ethylenediamine Sulfate
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Property Value Reference

CAS Number 22029-36-3 [1]

Molecular Formula C₂H₁₀N₂O₄S [1]

Molecular Weight 158.18 g/mol [1]

Appearance
White to almost white

crystalline powder
[1]

Melting Point 225-228 °C [2]

Boiling Point 401.6 °C at 760 mmHg

Density 1.159 g/cm³

Solubility Soluble in water [1]

pKa

The pKa values for the parent

compound, ethylenediamine,

are approximately 7.5 and

10.7, indicating the basicity of

the two amino groups. In

ethylenediamine sulfate, these

amino groups are protonated.

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and identification of

ethylenediamine sulfate.

¹H NMR (Proton Nuclear Magnetic Resonance): In a D₂O solvent, the methylene protons (-

CH₂-) of ethylenediamine sulfate are expected to show a singlet at approximately 3.41

ppm.[3] The protons of the ammonium groups (-NH₃⁺) would likely appear as a broader

signal.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Due to the symmetry of the molecule,

the ¹³C NMR spectrum is predicted to exhibit a single peak corresponding to the two

equivalent methylene carbons.
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FTIR (Fourier-Transform Infrared Spectroscopy): The FTIR spectrum of ethylenediamine
sulfate displays characteristic absorption bands. The N-H stretching of the protonated amine

groups is typically observed in the region of 3200-3500 cm⁻¹.[1] Bending vibrations for the

methylene groups and sulfate anion absorptions would also be present.

Mass Spectrometry (MS): Mass spectral analysis would show the fragmentation pattern of

the ethylenediammonium cation (C₂H₁₀N₂²⁺) and the sulfate anion (SO₄²⁻).

Synthesis and Experimental Protocols
The primary method for the synthesis of ethylenediamine sulfate is a direct acid-base

neutralization reaction between ethylenediamine and sulfuric acid.[1] This reaction is highly

exothermic and requires careful temperature control.

Detailed Laboratory-Scale Synthesis Protocol
This protocol is adapted from a procedure reported by The Royal Society of Chemistry.[4]

Materials:

Ethylenediamine (99%)

Concentrated Sulfuric Acid (96.8%)

Ethanol (99%)

Diethyl ether

Ice bath

4 L beaker

Stirring apparatus

Vacuum filtration apparatus

Procedure:
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In a 4 L beaker cooled in an ice bath, slowly add 178 mL (2.66 moles) of ethylenediamine to

750 mL of ethanol with continuous stirring.[4]

Carefully add 145 mL (2.64 moles) of concentrated sulfuric acid dropwise to the stirred

solution. Maintain the temperature of the reaction mixture by ensuring the beaker is well-

immersed in the ice bath.[4] Caution: This step is highly exothermic.

As the reaction proceeds, the mixture will become more viscous. Add two additional 250 mL

portions of ethanol to facilitate stirring.[4]

After the addition of sulfuric acid is complete, continue stirring the mixture in the ice bath for

a period to ensure the reaction goes to completion.

Isolate the precipitated ethylenediamine sulfate by vacuum filtration.[4]

Wash the collected solid with 375 mL of ethanol followed by 250 mL of diethyl ether to

remove any unreacted starting materials and impurities.[4]

Air-dry the resulting white crystalline powder. The reported yield for this procedure is

approximately 77%.[4]
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Applications in Research and Drug Development
While direct applications of ethylenediamine sulfate in drug formulations are not extensively

documented in publicly available literature, its constituent parts and properties suggest several

areas of relevance for drug development professionals.

Chiral Resolution
Ethylenediamine is a common resolving agent in the separation of racemic mixtures of chiral

carboxylic acids.[5] Although less common, the sulfate salt could potentially be used in a similar

capacity, particularly in crystallographic studies for separating enantiomers.[1] The process

involves the formation of diastereomeric salts that can be separated based on differences in

their solubility.
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Chelating Agent
Ethylenediamine and its derivatives, such as EDTA (ethylenediaminetetraacetic acid), are well-

known chelating agents that can bind to metal ions.[6] This property is crucial in various

biological and pharmaceutical contexts. While ethylenediamine sulfate itself is a salt, the
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ethylenediammonium dication can exist in equilibrium with the free base, which can then act as

a chelating agent. This can be relevant in biological systems for sequestering metal ions that

may be involved in pathological processes or for influencing the bioavailability of metallic drugs.

[1]

Potential Antimicrobial Activity
Some studies have suggested that ethylenediamine and its derivatives may possess

antimicrobial properties.[1] The proposed mechanism often involves the chelation of essential

metal ions from the bacterial cell wall, leading to its disruption and increased permeability.[7]

This can inhibit bacterial growth and may also enhance the efficacy of other antimicrobial

agents.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This is a generalized protocol to determine the Minimum Inhibitory Concentration (MIC) of

ethylenediamine sulfate against a bacterial strain.

Materials:

Ethylenediamine sulfate

Bacterial strain of interest (e.g., E. coli, S. aureus)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Preparation of Inoculum: Culture the bacterial strain overnight in CAMHB. Adjust the turbidity

of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x

10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵

CFU/mL in the wells of the microtiter plate.
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Preparation of Ethylenediamine Sulfate Dilutions: Prepare a stock solution of

ethylenediamine sulfate in CAMHB. Perform serial twofold dilutions of the stock solution in

the wells of the 96-well plate to obtain a range of concentrations.

Inoculation: Add the prepared bacterial inoculum to each well containing the different

concentrations of ethylenediamine sulfate. Include a positive control well (bacteria in broth

without the compound) and a negative control well (broth only).

Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.

Determination of MIC: The MIC is the lowest concentration of ethylenediamine sulfate that

completely inhibits visible growth of the bacteria. This can be assessed visually or by

measuring the optical density at 600 nm using a microplate reader.
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Safety and Handling
Ethylenediamine sulfate is classified as a toxic and irritant compound.[1] It can cause skin

and eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this chemical. Work in a well-ventilated

area or under a fume hood.

Conclusion
Ethylenediamine sulfate is a compound with well-defined physicochemical properties and a

straightforward synthesis. While its direct role in pharmaceuticals is not prominent, its
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characteristics as a salt of a chelating agent and its potential as a chiral resolving agent and

antimicrobial substance make it a compound of interest for researchers in drug discovery and

development. Further investigation into its biological activities and potential therapeutic

applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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